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Compound of Interest

Compound Name: JBSNF-000567

Cat. No.: B1192923

Get Quote

Executive Summary & Compound Profile
JBSNF-000567 is not a standard kinase inhibitor; it is a specialized pyridinium salt (N-

carbamoyl-2-methoxy-1-methylpyridin-1-ium trifluoromethanesulfonate) designed as a potent

inhibitor of Nicotinamide N-methyltransferase (NNMT).[1] It is frequently utilized in research to

reverse resistance to EGFR-TKIs in non-small cell lung cancer (NSCLC).[1]

Unlike its neutral parent compound (JBSNF-000088), JBSNF-000567 contains a

trifluoromethanesulfonate (triflate) counterion.[1] This structural distinction is critical for disposal

because it mandates classification as Halogenated Organic Waste, regardless of the solvent

used.[1]

Immediate Action Required:

Do not dispose of down the drain.[1][2]

Do not mix with non-halogenated solvents if avoiding surcharge is a goal (the compound

itself renders the mixture halogenated).[1]

Segregate as high-potency bioactive waste.[1]
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Hazard Identification & PPE (The "Why")
To ensure safety, we must understand the causality of the hazards.[1] JBSNF-000567 presents

a dual-risk profile: biological potency (metabolic modulation) and chemical reactivity (fluorinated

salt).[1]

Personal Protective Equipment (PPE) Matrix
Component Specification Rationale (Causality)

Respiratory N95 or P100 (if powder)

Prevents inhalation of

particulates.[1] As a metabolic

inhibitor, systemic absorption

can alter cellular methylation

patterns.[1]

Dermal
Double Nitrile Gloves (0.11mm

min)

The pyridinium salt structure

increases water solubility and

potential for transdermal

uptake compared to neutral

organics.[1]

Ocular Chemical Splash Goggles

Triflate salts can be severe

ocular irritants; standard safety

glasses offer insufficient

protection against splashes.[1]

Body Tyvek® Lab Coat / Apron

Prevents contamination of

street clothes; essential for

handling high-potency

metabolic modulators.[1]

Disposal Protocols (The "How")
Standard: RCRA (USA) / European Waste Catalogue (EWC) Compliant[1]

Protocol A: Solid Waste (Neat Compound)
Context: Expired powder, weighing boats, or contaminated solid consumables.[1]

Containment: Place the solid waste into a clear, wide-mouth polyethylene (HDPE) jar.
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Labeling: Mark clearly as "Toxic Solid - Organic Fluorine Content."[1]

Note: Explicitly mentioning "Fluorine" alerts the disposal facility to use scrubbers during

incineration to capture Hydrogen Fluoride (HF) gas.[1]

Secondary Containment: Seal the jar inside a clear zip-lock biohazard bag.

Disposal Path:High-Temperature Incineration.

Prohibited: Do not autoclave.[1] Autoclaving does not destroy the chemical structure of

stable triflates and may release toxic vapors.[1]

Protocol B: Liquid Waste (Stock Solutions/Mother Liquor)
Context: DMSO or Ethanol stock solutions, or cell culture media containing >1 µM

concentration.[1]

Stream Selection:

Strict Rule: Due to the Triflate (CF₃SO₃⁻) group, all solutions containing JBSNF-000567
must be treated as Halogenated Waste.[1]

Why? Even if dissolved in non-halogenated DMSO, the fluorine atoms in the compound

itself classify the waste stream as halogenated for incineration purposes.[1]

Deactivation (Not Recommended):

Do not attempt chemical deactivation (e.g., bleach).[1] Pyridinium rings are chemically

stable, and oxidation may produce unpredictable byproducts without destroying the

bioactive core.[1]

Aggregation:

Collect in a dedicated "Halogenated Solvent" carboy (typically yellow-tagged).[1]

Ensure the container is compatible with the solvent (HDPE for DMSO/Methanol).[1]

Emergency Spill Management
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Scenario: Powder spill on the benchtop.

Evacuate & Isolate: Clear the immediate area (radius 3m).

Do NOT Dry Sweep: Dry sweeping generates aerosols.[1]

Wet Wipe Method:

Cover the spill with paper towels soaked in 10% Ethanol.[1]

Wipe from the outside in (concentric circles) to avoid spreading.[1]

Place all wipes into the "Solid Toxic" waste stream (Protocol A).[1]

Verification: Wipe the surface again with fresh solvent; check under UV light (pyridinium salts

often fluoresce) to ensure total removal.[1]

Decision Workflow (Visualized)
The following diagram illustrates the logical decision tree for disposing of JBSNF-000567,

ensuring compliance with its halogenated nature.
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Waste Identification:
JBSNF-000567

Physical State?

Solid / Powder
(Vials, Wipes, PPE)

Liquid / Solution
(DMSO, Media)

Stream: TOXIC SOLID
(Incineration Only)

Double Bag

Contains Triflate Group
(3x Fluorine Atoms)

Stream: HALOGENATED
ORGANIC WASTE

Mandatory Segregation

CRITICAL:
NO Drain Disposal

NO Autoclaving

Click to download full resolution via product page

Figure 1: Decision logic for JBSNF-000567 waste segregation. Note the critical routing of

liquids to Halogenated streams due to the triflate counterion.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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